Cas no 893736-21-5 (Benzaldehyde,4-(1H-indol-5-yl)-)

• Product Name: Benzaldehyde,4-(1H-indol-5-yl)-
• CAS No: 893736-21-5
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• CID: 714654
• Update Time: 2024-01-31

Benzaldehyde,4-(1H-indol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-(1H-indol-5-yl)-
• 4-(1H-INDOL-5-YL)BENZALDEHYDE
• 4-(1H-Indol-7-yl)benzaldehyde
• Benzaldehyde, 4-(1H-indol-5-yl)-

• Inchi： 1S/C15H11NO/c17-10-11-1-3-12(4-2-11)13-5-6-15-14(9-13)7-8-16-15/h1-10,16H
• InChI Key： FXVOOELONYJOEU-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C2C=CC3=C(C=2)C=CN3)C=C1

Computed Properties

• Exact Mass: 221.084
• Monoisotopic Mass: 221.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 456.7±28.0 °C(Predicted)
• pka: 16.58±0.30(Predicted)